4-O-p-Coumaroylquinic acid

• CAS: 93451-44-6
• Molecular Formula: C16H18O8
• Molecular Weight: 338.31 g/mol
• InChI: InChI=1S/C16H18O8/c17-10-4-1-9(2-5-10)3-6-13(20)24-14-11(18)7-16(23,15(21)22)8-12(14)19/h1-6,11-12,14,17-19,23H,7-8H2,(H,21,22)/b6-3+/t11-,12-,14?,16?/m1/s1
• InChIKey: XWRHBGVVCOSNKO-OPGYGNEESA-N

4-O-p-Coumaroylquinic Acid: Definition & Analytical Identity

4-O-p-Coumaroylquinic acid (CAS 93451-44-6) is a cinnamate ester formed by condensation of 4-coumaric acid with the 4-hydroxy group of (-)-quinic acid, belonging to the quinic acids and derivatives class [1][2]. It is a naturally occurring phenolic compound found in a variety of plant sources, including fruits (pear, apricot, gooseberry, sweet cherry), vegetables, and coffee [2]. As a hydroxycinnamic acid derivative, it exhibits antioxidant, anti-inflammatory, and antimicrobial properties . The compound has garnered attention in pharmaceutical and nutraceutical industries due to its potential therapeutic applications .

Regioisomer

4-O-acyl chlorogenic acid; positional isomer distinguished from 3-O and 5-O forms

Analytical Role

Reference standard for LC-MSⁿ isomer assignment and chlorogenic acid profiling

Natural Context

Dietary phenolic; identified in tea, apple, quince, coffee, and Viburnum species

• [1] Human Metabolome Database (HMDB). Showing metabocard for 4-O-p-Coumaroylquinic acid (HMDB0302093). https://hmdb.ca/metabolites/HMDB0302093 View Source
• [2] FooDB. Showing Compound 4-p-Coumaroylquinic acid (FDB000237). https://www.foodb.ca/compounds/FDB000237 View Source

Generic Substitution Risk for 4-O-p-Coumaroylquinic Acid

Substituting 4-O-p-coumaroylquinic acid with a generic 'chlorogenic acid' mixture or a different positional isomer (e.g., 3-O- or 5-O-p-coumaroylquinic acid) is scientifically unjustified. Different isomers of hydroxycinnamoylquinic acids exhibit distinct bioactivity and potency, as highlighted in a comprehensive review on caffeoylquinic acids [1]. Furthermore, the 4-O-acyl substitution pattern imparts unique chemical behavior, including susceptibility to acyl migration during synthesis and storage, which is not observed uniformly across all isomers [2]. Analytical discrimination between isomers is non-trivial, requiring specialized LC-MS3 methods [1]. Therefore, procurement of the specific 4-O-p-coumaroylquinic acid isomer is essential for reproducible research outcomes and accurate analytical quantification.

Isomeric mixture Generic p-coumaroylquinic acid may contain 1-, 3-, 4-, and 5-O regioisomers; quantification may not reflect true 4-O content.

Acyl migration 4-O isomer is susceptible to spontaneous interconversion to 3-O and 5-O during synthesis and storage; purity can shift over time.

Functional mismatch Substituting 3-O or 5-O isomers invalidates sensory astringency calibrations, co-pigmentation controls, and target-specific activity readouts.

• [1] Alcázar Magaña A, et al. Caffeoylquinic acids: chemistry, biosynthesis, occurrence, analytical challenges, and bioactivity. Plant J. 2021 Sep;107(5):1299-1319. doi: 10.1111/tpj.15390. View Source
• [2] Synthesis of p-coumaroylquinic acids and analysis of their interconversion. Tetrahedron: Asymmetry, 2017, 28(3), 419-427. doi: 10.1016/j.tetasy.2017.02.003. View Source

4-O-p-Coumaroylquinic Acid: Comparative Evidence

Laxative Efficacy in a Mouse Constipation Model

4-O-p-Coumaroylquinic acid has been identified as a critical astringent compound in Keemun black tea, with a measured astringent threshold concentration of 38 μM [1]. This quantitative sensory attribute distinguishes it from other phenolic acids present in tea, such as chlorogenic acid, which shows a 24.5% content decrease after 19 months of storage, indicating differing stability and sensory contribution [1].

Laxative model response

Model context

Reported higher intestinal transit vs. chlorogenic acid and rutin at matched high dose

Supports GI motility endpoint differentiation; 4-O isomer not functionally interchangeable with 3-caffeoylquinic acid.

Loperamide-induced mouse model; numerical difference not extracted from abstract.

Evidence Dimension	Astringency Taste Threshold
Target Compound Data	38 μM
Comparator Or Baseline	Chlorogenic acid: 24.5% decrease after 19 months storage (sensory stability difference)
Quantified Difference	Threshold concentration of 38 μM for 4-O-p-coumaroylquinic acid vs. significant degradation of chlorogenic acid over time
Conditions	Sensory evaluation of Keemun black tea infusions; quantification by HPLC-DAD-MS

Why This Matters

For researchers studying tea flavor chemistry or developing sensory quality control methods, this specific threshold value enables precise formulation and authentication of Keemun black tea products.

• [1] Identification of 4-O-p-coumaroylquinic acid as astringent compound of Keemun black tea by efficient integrated approaches of mass spectrometry, turbidity analysis and sensory evaluation. Food Chem. 2022, 368, 130803. doi: 10.1016/j.foodchem.2021.130803. View Source

Key Astringent Principle in Keemun Black Tea

In Ilex aquifolium ('Argentea Marginata'), the content of 4-p-coumaroylquinic acid was determined to be 0.12 ± 0.00 mg pCE g⁻¹, whereas the 3-O-isomer was present at 0.23 ± 0.01 mg pCE g⁻¹ [1]. This near two-fold difference in abundance highlights the isomer-specific distribution in planta.

Astringency threshold

Reported

38 µM human sensory detection

Enables concentration-to-astringency calibration in black tea QC when using pure isomer standard.

Keemun black tea matrix; content range 40–66 µM across grades.

Evidence Dimension	Content in Ilex aquifolium (mg p-coumaric acid equivalent per g dry weight)
Target Compound Data	0.12 ± 0.00 mg/g
Comparator Or Baseline	3-p-Coumaroylquinic acid: 0.23 ± 0.01 mg/g
Quantified Difference	4-O-isomer is approximately 52% of the 3-O-isomer content
Conditions	HPLC-DAD-ESI-MS/MS quantification; Ilex aquifolium 'Argentea Marginata' leaf extract

Why This Matters

When sourcing natural extracts for metabolomic studies or developing analytical methods for Ilex species, this abundance ratio is critical for method validation and sample authentication.

• [1] Molecules. 2021, 26(23), 7442. Table 3. doi: 10.3390/molecules26237442. View Source

Isomer-Specific Anthocyanin–Metal Complexation

During the chemical synthesis of p-coumaroylquinic acid isomers, acyl migration was specifically observed for 4-O-p-coumaroylquinic acid and its 3-O-isomer, but not for the 5-O-isomer [1]. This intrinsic instability has implications for handling, storage, and analytical standardization.

Anthocyanin complexation

Reported

3-O isomer forms stable Al³⁺-anthocyanin blue complex; 4-O and 5-O inactive

Binary functional distinction: 4-O-pCoQA serves as matched inactive comparator for co-pigmentation structure–activity studies.

In vitro reconstitution at pH 7; delphinidin-3-glucoside substrate.

Evidence Dimension	Susceptibility to acyl migration
Target Compound Data	Acyl migration observed
Comparator Or Baseline	5-O-p-coumaroylquinic acid: no acyl migration reported
Quantified Difference	Qualitative difference; 4-O-isomer is labile, 5-O-isomer is stable under synthetic conditions
Conditions	Esterification of p-acetylcoumaroylchloride with protected (-)-quinic acid

Why This Matters

For synthetic chemists and quality control analysts, awareness of this migration propensity dictates the need for strict storage conditions (2-8°C as recommended) and careful handling to maintain isomeric purity.

• [1] Synthesis of p-coumaroylquinic acids and analysis of their interconversion. Tetrahedron: Asymmetry, 2017, 28(3), 419-427. doi: 10.1016/j.tetasy.2017.02.003. View Source

Acyl Migration Lability: Isomer Stability Comparison

A BAHD acyltransferase from Sarcandra glabra, SgHQT2, was characterized and shown to preferentially catalyze the formation of p-coumaroyl-4-O-quinic acid, whereas the related enzyme SgHQT1 forms the corresponding 5-O-isomer . This represents the first characterized enzyme for the biosynthesis of cryptochlorogenic acid and its p-coumaroyl precursor.

Acyl migration lability

Class-level

3-O and 4-O isomers interconvert during synthesis; 5-O stable. Conformational analysis supports 4-O instability.

Storage and handling require verification of isomer purity; long-term reference stability not guaranteed.

DFT computation; qualitative migration observation.

Evidence Dimension	Enzymatic product specificity
Target Compound Data	4-O-p-coumaroylquinic acid (preferentially formed by SgHQT2)
Comparator Or Baseline	5-O-p-coumaroylquinic acid (preferentially formed by SgHQT1)
Quantified Difference	Distinct enzyme-substrate specificity; kinetic parameters reported in study
Conditions	In vitro enzyme assays with p-coumaroyl-CoA and quinic acid; HPLC-DAD and LC-MS analysis

Why This Matters

For metabolic engineering and biosynthetic pathway elucidation, this enzymatic selectivity confirms that the 4-O-isomer is produced via a dedicated pathway, not as a random side-product, validating its procurement as a specific substrate or analytical standard.

SARS-CoV-2 Spike Protein Binding Affinity

Using LC-MS3, a hierarchical key was developed that enables unambiguous discrimination between the three isomers of p-coumaroylquinic acid, caffeoylquinic acid, and feruloylquinic acid [1]. The distinctive fragmentation behavior of 4-acyl chlorogenic acids compared to 3-acyl and 5-acyl isomers is the key factor permitting these assignments.

Spike protein docking

In silico context

~8.5–9.0 kcal/mol binding to SARS-CoV-2 S2-domain

Comparable affinity to 3-O isomer and other top-ranked phytochemicals; no isomer-selective advantage.

AutoDock Vina/MD simulation; not validated in vitro.

Evidence Dimension	MS3 fragmentation pattern differentiation
Target Compound Data	Distinctive 4-acyl fragmentation pattern
Comparator Or Baseline	3-acyl and 5-acyl isomers exhibit different MS3 behavior
Quantified Difference	Qualitative; hierarchical key provides unambiguous isomer identification
Conditions	LC-MS3 analysis of methanolic coffee bean extract and commercial cider

Why This Matters

For analytical laboratories performing food authentication or metabolomic profiling, this validated LC-MS3 key is essential for correct isomer assignment when authentic standards are unavailable, preventing misidentification and ensuring data integrity.

• [1] Clifford MN, et al. Hierarchical Scheme for LC-MSn Identification of Chlorogenic Acids. J. Agric. Food Chem. 2003, 51(10), 2900-2911. doi: 10.1021/jf026187q. View Source

4-O-p-Coumaroylquinic Acid Procurement Scenarios

Tea Astringency Marker for Quality Control

Leveraging its defined astringency threshold of 38 μM [1], 4-O-p-coumaroylquinic acid serves as a quantitative marker for Keemun black tea grade assessment and authenticity verification. Analytical laboratories and tea producers can use this compound as a reference standard in HPLC-DAD-MS methods to monitor astringency contribution and product consistency.

Laxative Mechanism Probe

Due to its distinct abundance ratios relative to other isomers (e.g., 0.12 mg/g vs. 0.23 mg/g for 3-O-isomer in Ilex aquifolium [2]), 4-O-p-coumaroylquinic acid is a critical authentic standard for LC-MS-based metabolomic studies. Its inclusion enables accurate quantification and differentiation of Ilex species and other plant matrices.

Anthocyanin Co-Pigmentation Negative Control

The discovery that SgHQT2 specifically catalyzes the formation of 4-O-p-coumaroylquinic acid validates the use of this compound as a substrate or product standard in BAHD acyltransferase enzyme assays. Researchers studying phenylpropanoid metabolism require the pure isomer for kinetic characterization and pathway reconstruction.

LC-MSn Reference Standard for Regioisomer Assignment

The established LC-MS3 hierarchical key for chlorogenic acid isomers [3] relies on the unique fragmentation pattern of the 4-acyl isomer. Procurement of authentic 4-O-p-coumaroylquinic acid is essential for method development, validation, and routine quality control in food authenticity testing of coffee, cider, and herbal products.

Application

Selection Property

Validation Focus

Tea astringency QC marker

Isomer-pure 4-O-pCoQA for calibration

Correlate sensory panel scores with LC-MS/UV concentration; verify isomer identity upon receipt

GI motility mechanism probe

Pure 4-O isomer to dissect regiospecific effects

Compare against 3-O-caffeoylquinic acid in constipation models; confirm absence of mixed isomers

Co-pigmentation negative control

Matched inactive 4-O isomer

Use alongside active 3-O-pCoQA in Al³⁺-anthocyanin assays; regioisomeric purity essential for S.A.R.

LC-MSⁿ regioisomer assignment

Authentic 4-O-pCoQA reference standard

Match retention time and MS³ fragmentation; monitor for acyl migration during long-term storage

• [1] Identification of 4-O-p-coumaroylquinic acid as astringent compound of Keemun black tea by efficient integrated approaches of mass spectrometry, turbidity analysis and sensory evaluation. Food Chem. 2022, 368, 130803. doi: 10.1016/j.foodchem.2021.130803. View Source
• [2] Molecules. 2021, 26(23), 7442. Table 3. doi: 10.3390/molecules26237442. View Source
• [3] Clifford MN, et al. Hierarchical Scheme for LC-MSn Identification of Chlorogenic Acids. J. Agric. Food Chem. 2003, 51(10), 2900-2911. doi: 10.1021/jf026187q. View Source